Cas no 141196-99-8 (Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-)

Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- structure
141196-99-8 structure
Product Name:Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
CAS No:141196-99-8
MF:C16H22ClN3O2
MW:323.817782878876
CID:186466
PubChem ID:132337
Update Time:2025-04-19

Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
    • SC-53116 hydrochloride hydrate
    • 4-amino-5-chloro-N-[(1S-cis-hexahydro-1H-pyrrolizin-1-yl)-methyl]-2-methoxybenzenecarboxamide
    • SC 53116
    • 4-Amino-5-chloro-N-(hexahydro-pyrrolizin-2-ylmethyl)-2-methoxy-benzamide
    • 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide (1S-cis)-
    • DTXSID60931023
    • Q27088750
    • SC49518
    • BDBM50005833
    • (1S-cis)-4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide
    • PDSP2_001604
    • CHEMBL34291
    • (exo)4-Amino-5-chloro-N-(hexahydro-pyrrolizin-1-ylmethyl)-2-methoxy-benzamide
    • 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide hydrochloride
    • AKOS040753964
    • SC53116
    • 4-Amino-5-chloro-2-methoxy-N-(7a-methyl-hexahydro-pyrrolizin-1-ylmethyl)-benzamide
    • Benzamide, 4-amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxy-, (1S-cis)-
    • SC-53116
    • NCGC00408826-01
    • 4-Amino-5-chloro-N-[(1S,7aS)-1-(hexahydro-pyrrolizin-1-yl)methyl]-2-methoxy-benzamide
    • SCHEMBL678624
    • 4-Amino-5-chloro-N-[(hexahydro-1H-pyrrolizin-1-yl)methyl]-2-methoxybenzene-1-carboximidic acid
    • 141196-99-8
    • 4-amino-5-chloro-N-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide
    • GTPL238
    • Inchi: 1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-9-10-4-6-20-5-2-3-14(10)20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14-/m0/s1
    • InChI Key: GAYSOZKZPOVDSB-HZMBPMFUSA-N
    • SMILES: ClC1C(=CC(=C(C=1)C(NC[C@@H]1CCN2CCC[C@H]21)=O)OC)N

Computed Properties

  • Exact Mass: 323.14026
  • Monoisotopic Mass: 323.140055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.3
  • Boiling Point: 468.4°C at 760 mmHg
  • Flash Point: 237.1°C
  • Refractive Index: 1.614
  • PSA: 67.59

Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Security Information

  • Storage Condition:2-8°C
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